Cas no 1355356-50-1 (Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate)
Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate
- 1355356-50-1
- EN300-37273132
- SCHEMBL14924779
- Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate
-
- Inchi: 1S/C13H23NO5/c1-7-18-11(16)8-10(15)9(2)14(6)12(17)19-13(3,4)5/h9H,7-8H2,1-6H3
- InChI Key: HKSPJPBJWYOPKW-UHFFFAOYSA-N
- SMILES: O(C(N(C)C(C)C(CC(=O)OCC)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 273.15762283g/mol
- Monoisotopic Mass: 273.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 72.9Ų
Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37273132-0.05g |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate |
1355356-50-1 | 95.0% | 0.05g |
$202.0 | 2025-03-18 | |
| Enamine | EN300-37273132-0.1g |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate |
1355356-50-1 | 95.0% | 0.1g |
$301.0 | 2025-03-18 | |
| Enamine | EN300-37273132-0.25g |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate |
1355356-50-1 | 95.0% | 0.25g |
$431.0 | 2025-03-18 | |
| Enamine | EN300-37273132-0.5g |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate |
1355356-50-1 | 95.0% | 0.5g |
$679.0 | 2025-03-18 | |
| Enamine | EN300-37273132-1.0g |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate |
1355356-50-1 | 95.0% | 1.0g |
$871.0 | 2025-03-18 | |
| Enamine | EN300-37273132-2.5g |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate |
1355356-50-1 | 95.0% | 2.5g |
$1707.0 | 2025-03-18 | |
| Enamine | EN300-37273132-5.0g |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate |
1355356-50-1 | 95.0% | 5.0g |
$2525.0 | 2025-03-18 | |
| Enamine | EN300-37273132-10.0g |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate |
1355356-50-1 | 95.0% | 10.0g |
$3746.0 | 2025-03-18 | |
| Aaron | AR0288AM-50mg |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate |
1355356-50-1 | 95% | 50mg |
$303.00 | 2025-02-15 | |
| Aaron | AR0288AM-100mg |
ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate |
1355356-50-1 | 95% | 100mg |
$439.00 | 2025-02-15 |
Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate
Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate: A Comprehensive Overview
The compound Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate (CAS No. 1355356-50-1) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl group, a methyl amino group, and an ethyl ester moiety. Its tert-butoxy carbonyl (Boc) group is a well-known protecting group in peptide synthesis, while the methyl amino group adds versatility to its reactivity and potential applications.
Recent studies have highlighted the importance of Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of complex molecules, including those with potential anti-cancer and anti-inflammatory properties. The compound's 3-oxopentanoate structure serves as a versatile platform for further functionalization, enabling the creation of diverse bioactive compounds.
The synthesis of Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of the Boc protecting group ensures precise control over the reactivity of the amine during the synthesis, making it a valuable intermediate in peptide and small molecule synthesis. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of its production.
In terms of applications, Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate has shown promise in drug discovery programs targeting various diseases. Its ability to act as a scaffold for constructing bioactive molecules has been leveraged in the development of inhibitors for key enzymes involved in cancer progression. For instance, studies have demonstrated its potential as a lead compound for designing inhibitors of histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer therapy.
The structural versatility of Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate also makes it an attractive candidate for exploring new chemical reactions. Recent research has focused on its participation in enantioselective cycloadditions and other transformations that yield complex molecular architectures. These studies underscore its utility as a building block in modern organic synthesis.
From an analytical standpoint, the compound's properties have been thoroughly investigated using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its stability, reactivity, and structural integrity under various conditions. The compound's tert-butoxy carbonyl group has been shown to exhibit excellent thermal stability, making it suitable for high-temperature synthetic protocols.
In conclusion, Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate (CAS No. 1355356-50-1) is a versatile and valuable molecule with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in the development of novel therapeutic agents and complex molecular architectures.
1355356-50-1 (Ethyl 4-{[(tert-butoxy)carbonyl](methyl)amino}-3-oxopentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)